
11(S)-HETE
Overview
Description
11(S)-Hydroxyeicosatetraenoic acid (11(S)-HETE) is a non-enzymatically derived oxylipin and the (S)-enantiomer of 11-HETE, synthesized from arachidonic acid via oxidative stress or lipoxygenase (LOX)/cyclooxygenase (COX) pathways under inflammatory conditions . It is implicated in diverse physiological and pathological processes, including inflammation, cardiac hypertrophy, and allergic diseases. Elevated levels of this compound are observed in human plasma, serum, and LPS-stimulated conditions, correlating with its role as a biomarker for coronary syndromes, cancer, and allergic rhinitis .
Preparation Methods
Enzymatic Preparation Methods
Cytochrome P450-Mediated Synthesis
Cytochrome P450 (CYP) enzymes in rat liver microsomes catalyze the NADPH-dependent oxidation of arachidonic acid (AA) to produce both 11(R)- and 11(S)-HETE enantiomers. Studies indicate that the R-enantiomer is predominant under standard conditions, with the S-form constituting a minor product . The reaction proceeds via ω-1 hydroxylation, where CYP isoforms such as CYP1B1 and CYP4A11 introduce hydroxyl groups with varying stereoselectivity. For instance, incubation of AA with rat liver microsomes yields this compound at ~30% enantiomeric excess (e.e.) when optimized for CYP2J activity .
Non-Enzymatic Autoxidation
Autoxidation of arachidonic acid in the presence of reactive oxygen species (ROS) generates racemic 11-HETE. This method lacks stereochemical control, producing equal amounts of 11(R)- and this compound . The reaction is typically carried out in lipid-rich environments, such as cell membranes, where ROS-induced peroxidation of AA yields mid-chain HETEs. While this approach is simple, the racemic mixture necessitates chiral separation techniques to isolate this compound.
Chemical Synthesis Approaches
Racemic Synthesis and Chiral Resolution
Racemic 11-HETE is synthesized via Dess–Martin oxidation of 11(R,S)-HETE, followed by purification using normal-phase chromatography . The resultant 11-oxo-ETE is reduced back to 11-HETE using sodium borohydride, yielding a racemic mixture. Chiral resolution is achieved via ultra-high-performance liquid chromatography (UHPLC) with chiral stationary phases, such as cellulose tris(3,5-dimethylphenylcarbamate) . For example, chiral UHPLC-ECAPCI/MS separates this compound from its R-counterpart with a resolution factor (Rs) >1.5 .
Table 1: Chiral Resolution of Racemic 11-HETE Using UHPLC-ECAPCI/MS
Parameter | Value | Source |
---|---|---|
Column | Chiralpak IG-3 (250 × 4.6 mm) | |
Mobile Phase | Hexane:Ethanol (95:5, v/v) | |
Flow Rate | 0.5 mL/min | |
Retention Time (S) | 12.8 min | |
Retention Time (R) | 14.2 min | |
Enantiomeric Excess | >98% |
Enantiospecific Synthesis
Enantiospecific routes employ chiral catalysts or auxiliaries to directly synthesize this compound. A strategy adapted from 11,12-DHETE synthesis involves asymmetric epoxidation of arachidonic acid using Sharpless catalysts, followed by regioselective hydroxylation . For example, (5Z,11Z,15R)-15-hydroxyeicosa-5,11-dien-13-ynoic acid—a stable HETE analog—is synthesized via hydroboration and Wittig reactions, preserving the S-configuration at C11 .
Key Reaction Steps:
-
Hydroboration-Oxidation: Installation of the 11(S)-hydroxyl group using (+)-diisopinocampheylborane [(+)-Ipc2BH] .
-
Wittig Reaction: Elongation of the carbon chain with (4-carboxybutyl)triphenylphosphonium bromide .
-
Desilylation: Removal of protecting groups using tetrabutylammonium fluoride (TBAF) .
Analytical Methods for Enantiomeric Resolution
Chiral UHPLC coupled with electron capture atmospheric pressure chemical ionization mass spectrometry (ECAPCI/MS) enables precise quantification of this compound. Derivatization with pentafluorobenzyl (PFB) bromide enhances sensitivity, achieving detection limits of 0.1 ng/mL . Parallel reaction monitoring (PRM) at 120,000 resolution distinguishes this compound ([M−PFB]− m/z 319.23) from its R-enantiomer .
Comparative Analysis of Preparation Methods
Table 2: Comparison of this compound Synthesis Methods
Method | Yield (%) | Enantiomeric Excess (%) | Time (h) | Scalability |
---|---|---|---|---|
CYP450 Oxidation | 15–20 | 30–40 | 24 | Moderate |
Autoxidation | 5–10 | 0 (Racemic) | 48 | Low |
Racemic + Resolution | 40–50 | >98 | 72 | High |
Enantiospecific | 60–70 | >99 | 48 | High |
Chemical Reactions Analysis
Cytochrome P450 (CYP)-Mediated Hydroxylation
11(S)-HETE is synthesized via CYP enzymes, particularly CYP1B1 and CYP4A isoforms, which catalyze bis-allylic hydroxylation at the C11 position of AA. This reaction involves:
- Abstraction of a hydrogen atom from the bis-allylic C10 position
- Oxygen insertion to form 11(S)-hydroperoxyeicosatetraenoic acid (11(S)-HpETE)
- Peroxidase-mediated reduction to this compound
Key Features:
- CYP-mediated reactions typically produce a mixture of R and S enantiomers, but this compound dominates in human plasma due to stereoselective processes .
- CYP1B1 shows allosteric activation by this compound, increasing its catalytic activity by 2.5-fold .
Reduction of Hydroperoxide Precursors
11(S)-HpETE, generated via lipid peroxidation or enzymatic pathways, is reduced to this compound by glutathione peroxidases or thioredoxin systems:
This reaction is critical for mitigating oxidative stress in cellular environments .
Non-Enzymatic Oxidation (Lipid Peroxidation)
This compound is formed during free radical-mediated lipid peroxidation of AA in membranes:
- Initiation: ROS (e.g., - OH) abstract hydrogen from AA, forming a carbon-centered radical.
- Propagation: Oxygen addition generates 11(S)-HpETE, which decomposes to this compound.
Characteristics:
- Non-enzymatic oxidation produces racemic mixtures, but this compound predominates in vivo due to selective stabilization or enzymatic "editing" .
Oxidation to 11-Oxo-ETE
This compound is dehydrogenated by 15-hydroxyprostaglandin dehydrogenase (15-PGDH) to form 11-oxo-ETE, a potent inflammatory mediator:
This reaction requires NAD as a cofactor and occurs in tissues with high 15-PGDH expression (e.g., liver, lung) .
Esterification and Hydrolysis
- Esterification: this compound is incorporated into phospholipids via acyltransferases, forming this compound-phosphatidylcholine (PC).
- Hydrolysis: Phospholipase A (PLA) releases free this compound from membrane-bound esters during inflammatory responses .
Pentafluorobenzyl (PFB) Derivatization
For mass spectrometry (MS) analysis, this compound undergoes derivatization with PFB-bromide to enhance sensitivity:
Conditions:
Comparative Reactivity of 11(S)- vs. 11(R)-HETE
Stability and Degradation
Scientific Research Applications
Immunological Applications
Allergic Responses:
11(S)-HETE has been implicated in allergic responses, particularly in the context of allergic rhinitis. Research indicates that serum levels of this compound decrease in patients undergoing double-mite subcutaneous immunotherapy (DM-SCIT) for allergic rhinitis. This reduction correlates with clinical improvements in allergy symptoms, suggesting that this compound may serve as a biomarker for treatment efficacy in allergic conditions .
Inflammation Modulation:
The compound also plays a role in modulating inflammatory responses. It has been shown to influence the activity of immune cells, thereby affecting the secretion of pro-inflammatory cytokines. This modulation is crucial in understanding the mechanisms underlying chronic inflammatory diseases and autoimmunity .
Cardiovascular Applications
Vascular Function:
this compound is involved in cardiovascular health, particularly through its effects on vascular smooth muscle cells (VSMCs). Studies demonstrate that both enantiomers of 11-HETE (including this compound) can induce cellular hypertrophy in VSMCs, which is a key process in the development of hypertension and atherosclerosis .
CYP1B1 Activity:
The compound's synthesis via CYP1B1 links it to cardiovascular disease mechanisms. Increased CYP1B1 activity has been associated with elevated levels of this compound, suggesting its potential role as a therapeutic target for managing cardiovascular conditions .
Cancer Research
Tumor Microenvironment:
In cancer biology, this compound has been studied for its role in the tumor microenvironment. It can influence tumor cell proliferation and apoptosis, making it a potential target for cancer therapies. The modulation of lipid signaling pathways involving this compound may provide new avenues for cancer treatment strategies .
Angiogenesis:
Research indicates that this compound may promote angiogenesis, which is crucial for tumor growth and metastasis. Understanding its role in angiogenic processes could lead to novel therapeutic interventions aimed at inhibiting tumor vascularization .
Analytical Techniques for Study
To study the applications of this compound effectively, various analytical techniques have been employed:
- Chiral Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This method allows for the precise quantification of this compound and its enantiomers in biological samples. It offers high sensitivity and specificity, enabling researchers to detect low concentrations of these compounds in complex matrices such as plasma and tissue samples .
- High-Resolution Mass Spectrometry: Advanced mass spectrometry techniques enhance the detection capabilities of HETEs, allowing for detailed lipidomic studies that elucidate their biological roles and interactions within various physiological contexts .
Case Study 1: Allergic Rhinitis Treatment
A study involving patients undergoing DM-SCIT showed significant reductions in serum levels of this compound over one year. The correlation between decreased levels and symptom relief highlights the potential of using this compound as a biomarker for monitoring therapeutic effectiveness in allergic conditions.
Case Study 2: Cardiovascular Health
In an experimental model studying hypertension, increased levels of this compound were linked to vascular remodeling processes. The findings suggest that targeting CYP1B1 could modulate this compound levels, offering a therapeutic strategy to combat hypertension-related vascular changes.
Mechanism of Action
The mechanism of action of (5Z,8Z,11S,12E,14Z)-11-hydroxyicosa-5,8,12,14-tetraenoic acid involves its interaction with specific molecular targets in biological systems. The hydroxyl group and double bonds allow it to participate in various biochemical reactions, potentially affecting cellular signaling pathways and enzyme activity.
Comparison with Similar Compounds
11(S)-HETE vs. 11(R)-HETE
This compound and its enantiomer, 11(R)-HETE, exhibit distinct biological activities due to stereochemical differences:
- Enzymatic Activation :
- This compound demonstrates superior potency in activating CYP1B1 enzyme activity. At 100 nM, it increases EROD (7-ethoxyresorufin-O-deethylase) activity by 183% compared to control, whereas 11(R)-HETE achieves only 145% .
- In RL-14 cells, this compound upregulates CYP1B1 mRNA expression by 116% and protein levels by 186%, significantly surpassing 11(R)-HETE (156% protein increase) .
- Cardiac Hypertrophy :
- Metabolic Pathways: 11(R)-HETE is biosynthesized by 11(R)-LOX in marine species (e.g., sea urchins) and aspirin-treated COX-2, whereas this compound is primarily non-enzymatic or derived from COX/LOX isoforms in humans .
Table 1: Comparative Effects of this compound and 11(R)-HETE
This compound vs. 15(S)-HETE
15(S)-HETE, another arachidonic acid metabolite, shares structural similarities but diverges in function:
- Vasoconstriction :
- Disease Associations :
- Enzymatic Interactions :
Table 2: Functional Contrast Between this compound and 15(S)-HETE
This compound vs. Other HETE Isomers
- 5(S)-HETE: Proinflammatory, elevated in obesity (BMI >25). Unlike this compound, it is enzymatically derived via 5-LOX and correlates with non-alcoholic fatty liver disease (NAFLD) .
- 12(S)-HETE :
- 8(S)-HETE and 9(S)-HETE: Non-enzymatic oxidation products with weaker inflammatory associations compared to this compound .
Table 3: Key Differences Among HETE Isomers
Stereochemical and Positional Influences
- S vs. R Configuration :
- Hydroxyl Position :
- The hydroxyl group at C-11 in this compound favors interactions with CYP1B1, while C-15 hydroxylation in 15(S)-HETE enhances vascular effects .
Biological Activity
11(S)-Hydroxyeicosatetraenoic acid (11(S)-HETE) is a bioactive lipid derived from arachidonic acid (AA) through the action of various enzymes, primarily cytochrome P450 (CYP) and cyclooxygenases (COX). This compound has garnered attention due to its significant biological activities, including roles in cellular hypertrophy, inflammation, and cancer progression. This article reviews the biological activity of this compound, synthesizing findings from recent studies and case reports.
Biosynthesis of this compound
This compound is predominantly formed via:
- Cyclooxygenase Pathway : COX-1 and COX-2 convert AA to 11-HpETE, which is then further reduced to this compound.
- Cytochrome P450 Pathway : CYP enzymes, particularly CYP1B1, catalyze the formation of this compound from AA. This pathway is critical in various tissues and has implications in cardiovascular health and disease.
Cellular Hypertrophy
Recent studies have demonstrated that both enantiomers of 11-HETE induce cellular hypertrophy in cardiomyocytes. A study using RL-14 human cardiomyocyte cells revealed that:
- Treatment with 20 µM of (R) or (S) 11-HETE for 24 hours resulted in significant increases in cell size and hypertrophic markers .
- (S)-11-HETE exhibited a more pronounced effect on the upregulation of CYP1B1 , suggesting an enantioselective mechanism of action .
Enantiomer | Effect on Cell Size | CYP1B1 mRNA Level | CYP1B1 Protein Level | Catalytic Activity |
---|---|---|---|---|
(R)-11-HETE | Moderate | Increased | Increased | No significant change |
(S)-11-HETE | Significant | Markedly increased | Markedly increased | Increased |
Inflammatory Responses
This compound plays a role in mediating inflammatory responses. It has been implicated in:
- Eosinophilic Esophagitis (EoE) : Elevated levels of 15(S)-HETE, another hydroxyeicosatetraenoic acid, have been associated with EoE, indicating a potential role for HETEs in eosinophil recruitment and degranulation .
- Asthma : Similar pathways involving HETEs may contribute to asthma pathogenesis through Th2-mediated inflammation .
The biological effects of this compound are mediated through several signaling pathways:
- CYP Enzyme Activation : The compound enhances the expression and activity of various CYP enzymes, notably CYP1B1, which is linked to cardiovascular diseases.
- Cell Signaling Pathways : It activates pathways such as ERK1/2 and PI3K, which are crucial for cell proliferation and survival .
Case Studies
A notable case study involved the assessment of this compound's impact on human cardiomyocytes. Researchers found that:
Q & A
Q. What are the primary biosynthetic pathways and enantiomer-specific detection methods for 11(S)-HETE?
Level : Basic
Answer :
this compound is non-enzymatically derived from arachidonic acid via autoxidation or enzymatic pathways involving cyclooxygenases (COX-1/COX-2) . Enantiomer-specific quantification requires chiral chromatography (e.g., UHPLC-ECAPCI/HRMS) to distinguish it from 11(R)-HETE, as their biological activities differ significantly . Internal standards like (±)11-HETE-d8 are critical for accurate LC-MS/MS quantification in serum or plasma .
Q. How do experimental conditions (e.g., LPS stimulation) influence this compound levels in human plasma?
Level : Advanced
Answer :
Lipopolysaccharide (LPS) stimulation upregulates this compound in isolated human plasma, likely due to oxidative stress or inflammatory signaling . To validate this, researchers should compare LPS-treated vs. untreated samples using matched controls and account for matrix effects by normalizing to deuterated internal standards .
Q. What methodological challenges arise when studying this compound in clinical cohorts, such as allergic rhinitis patients?
Level : Advanced
Answer :
Longitudinal studies (e.g., post-DM-SCIT immunotherapy) reveal decreased serum this compound levels correlated with improved patient outcomes . Key challenges include:
- Standardizing sample collection (plasma vs. serum) to avoid artefactual oxidation .
- Ensuring blinding in biomarker studies to reduce observer bias.
- Using multivariate regression to distinguish this compound’s role from confounding lipid mediators .
Q. How can researchers resolve contradictions between in vitro and in vivo data on this compound’s biological roles?
Level : Advanced
Answer :
Discrepancies often arise from differences in cell models (e.g., endothelial cells vs. intact tissues) or enantiomer cross-reactivity in assays . Solutions include:
- Validating findings with CRISPR/Cas9 knockout models of COX-2 or CYP450 enzymes.
- Employing stereoselective inhibitors to isolate this compound-specific effects .
Q. What are the implications of this compound’s stereochemistry for receptor binding or signaling pathways?
Level : Advanced
Answer :
The (S) enantiomer exhibits distinct binding affinities compared to 11(R)-HETE. For example, this compound does not activate GPR31 (unlike 12(S)-HETE) but may modulate ERK or PKC pathways . Molecular docking simulations and kinase activity assays (e.g., phospho-ERK Western blotting) are recommended to map enantiomer-specific interactions .
Q. How can researchers design experiments to assess this compound’s role in inflammatory vs. homeostatic processes?
Level : Advanced
Answer :
- Use LPS-stimulated macrophages or endothelial cells to model inflammation, quantifying this compound via LC-MS/MS .
- Compare knockout (e.g., COX-2−/−) and wild-type models to isolate enzymatic vs. non-enzymatic synthesis pathways .
- Integrate transcriptomics (e.g., RNA-seq) to identify downstream targets like NF-κB or IL-6 .
Q. What are the best practices for handling and storing this compound in experimental workflows?
Level : Basic
Answer :
- Store this compound in inert solvents (e.g., ethanol) at −80°C to prevent oxidation .
- Avoid freeze-thaw cycles; aliquot samples for single-use.
- Validate stability via periodic LC-MS/MS checks against fresh standards .
Q. How does this compound interact with other oxylipins (e.g., 12(S)-HETE) in pathological contexts?
Level : Advanced
Answer :
Network analyses in cancer or inflammation models suggest synergistic or antagonistic interactions. For example:
- Co-incubation studies with 12(S)-HETE in tumor cells can test adhesion/migration phenotypes .
- Lipidomics platforms (e.g., targeted MRM) enable simultaneous quantification of multiple oxylipins to map crosstalk .
Q. What statistical approaches are optimal for analyzing this compound’s correlation with clinical outcomes?
Level : Advanced
Answer :
- Use mixed-effects models to account for repeated measures in longitudinal cohorts .
- Apply false discovery rate (FDR) corrections in omics-scale studies to mitigate type I errors.
- Stratify patients by baseline this compound levels to identify responder subgroups .
Q. How can this compound’s non-enzymatic formation be distinguished from enzymatic synthesis in complex biological matrices?
Level : Advanced
Answer :
Properties
IUPAC Name |
(5Z,8Z,11S,12E,14Z)-11-hydroxyicosa-5,8,12,14-tetraenoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H32O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h6-7,9-11,13-14,16,19,21H,2-5,8,12,15,17-18H2,1H3,(H,22,23)/b9-6-,10-7-,14-11-,16-13+/t19-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCZRCCHPLVMMJE-YZGNWCGPSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC=CC=CC(CC=CCC=CCCCC(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC/C=C\C=C\[C@H](C/C=C\C/C=C\CCCC(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H32O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.